Cas no 263396-44-7 (H-D-Phe(4-CN)-OH)

H-d-phe (4-cn) -oh is a phenylalanine derivative
H-D-Phe(4-CN)-OH structure
H-D-Phe(4-CN)-OH structure
H-D-Phe(4-CN)-OH
263396-44-7
C10H10N2O2
190.198602199554
MFCD00270364
67338
1501864

H-D-Phe(4-CN)-OH Properties

Names and Identifiers

    • (R)-2-Amino-3-(4-cyanophenyl)propanoic acid
    • (2R)-2-Amino-3-(4-cyanophenyl)propanoic acid
    • D-4-Cyanophenylalanine
    • 4-Cyano-D-Phenylalanine
    • D-4-CN-Phe-OH 4-Cyano-D-Phenylalanine
    • D-4-Cyanophe
    • H-D-Phe(4-CN)-OH
    • A818394
    • AC-7941
    • CS-W022746
    • DTXSID60363542
    • h-4-cyano-phe-oh
    • MFCD00270364
    • D-4- Cyanophenylalanine
    • KWIPUXXIFQQMKN-SECBINFHSA-N
    • SCHEMBL838534
    • 263396-44-7
    • D-Phenylalanine, 4-cyano-
    • EN300-761824
    • HY-W042006
    • AM82774
    • AKOS016844035
    • DS-4982
    • D-4-Cyanophenylalanine (H-D-Phe(4-CN)-OH)
    • DA-74069
    • 167479-78-9
    • +Expand
    • MFCD00270364
    • KWIPUXXIFQQMKN-SECBINFHSA-N
    • 1S/C10H10N2O2/c11-6-8-3-1-7(2-4-8)5-9(12)10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m1/s1
    • OC([C@@H](CC1C=CC(C#N)=CC=1)N)=O

Computed Properties

  • 190.07400
  • 2
  • 4
  • 3
  • 190.074
  • 14
  • 248
  • 0
  • 1
  • 0
  • 0
  • 0
  • 1
  • _1.4
  • 87.1A^2

Experimental Properties

  • 1.21298
  • 87.11000
  • Slightly soluble in water.
  • 394.1±37.0 °C at 760 mmHg
  • No data available
  • 192.1±26.5 °C
  • No data available
  • 1.28

H-D-Phe(4-CN)-OH Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002T9O-100mg
D-Phenylalanine, 4-cyano-
263396-44-7 98%
100mg
$4.00 2024-05-08
A2B Chem LLC
AB30444-100mg
D-4-Cyanophenylalanine
263396-44-7 98%
100mg
$4.00 2024-04-20
AAPPTec
UHF219-1g
H-D-Phe(4-CN)-OH
263396-44-7
1g
$135.00 2024-07-19
abcr
AB165785-1 g
D-4-Cyanophenylalanine (H-D-Phe(4-CN)-OH); .
263396-44-7
1g
€95.30 2023-06-23
Ambeed
A196462-100mg
H-D-Phe(4-CN)-OH
263396-44-7 98%
100mg
$5.0
Apollo Scientific
OR912500-500mg
4-Cyano-D-phenylalanine
263396-44-7 97%
500mg
£78.00 2023-09-01
Chemenu
CM100545-5g
D-4-Cyanophenylalanine
263396-44-7 98%
5g
$111
Crysdot LLC
CD21009575-25g
H-D-Phe(4-CN)-OH
263396-44-7 98%
25g
$417 2024-07-18
Enamine
EN300-761824-0.05g
(2R)-2-amino-3-(4-cyanophenyl)propanoic acid
263396-44-7 95%
0.05g
$19.0 2024-05-23
eNovation Chemicals LLC
D482997-50g
D-4-Cyanophenylalanine
263396-44-7 97%
50g
$1720 2022-10-16

H-D-Phe(4-CN)-OH Synthesis

H-D-Phe(4-CN)-OH Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:263396-44-7)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:263396-44-7)
TANG SI LEI
15026964105
2881489226@qq.com

H-D-Phe(4-CN)-OH Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:263396-44-7)H-D-Phe(4-CN)-OH
A818394
99%
100g
496.0